Cas no 7249-58-3 (Pentanoic acid,5-[bis(1-methylethyl)amino]-5-oxo-, propyl ester)

• Product Name: Pentanoic acid,5-[bis(1-methylethyl)amino]-5-oxo-, propyl ester
• CAS No: 7249-58-3
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 577647
• PubChem ID: 245416
• Update Time: 2025-04-19

Pentanoic acid,5-[bis(1-methylethyl)amino]-5-oxo-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-[bis(1-methylethyl)amino]-5-oxo-, propyl ester
• propyl 5-[di(propan-2-yl)amino]-5-oxopentanoate
• AC1L6FTQ
• AC1Q5HYF
• AG-J-56930
• AR-1L2406
• CTK5D6237
• NSC57368
• NSC-57368
• propyl 5-(dipropan-2-ylamino)-5-oxopentanoate
• 7249-58-3
• DTXSID70288712

• Inchi： 1S/C14H27NO3/c1-6-10-18-14(17)9-7-8-13(16)15(11(2)3)12(4)5/h11-12H,6-10H2,1-5H3
• InChI Key： KBZAMIJKTJMANM-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)OCCC)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 257.19921
• Monoisotopic Mass: 257.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 0.959
• Boiling Point: 350.2°C at 760 mmHg
• Flash Point: 165.6°C
• Refractive Index: 1.451
• PSA: 46.61
• LogP: 2.75530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters